Cas no 2171352-07-9 (2-(2S)-1-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)pentanoylpiperidin-2-ylacetic acid)

• Product Name: 2-(2S)-1-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)pentanoylpiperidin-2-ylacetic acid
• CAS No: 2171352-07-9
• MF: C₂₇H₃₂N₂O₅
• MW: 464.553387641907
• CID: 6446570
• PubChem ID: 165569722
• Update Time: 2025-10-24

2-(2S)-1-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)pentanoylpiperidin-2-ylacetic acid Chemical and Physical Properties

Names and Identifiers

• 2-(2S)-1-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)pentanoylpiperidin-2-ylacetic acid
• 2171352-07-9
• 2-[(2S)-1-[3-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)pentanoyl]piperidin-2-yl]acetic acid
• EN300-1580092

• Inchi： 1S/C27H32N2O5/c1-2-18(15-25(30)29-14-8-7-9-19(29)16-26(31)32)28-27(33)34-17-24-22-12-5-3-10-20(22)21-11-4-6-13-23(21)24/h3-6,10-13,18-19,24H,2,7-9,14-17H2,1H3,(H,28,33)(H,31,32)/t18?,19-/m0/s1
• InChI Key： SEFQRBROKFIPID-GGYWPGCISA-N
• SMILES： O=C(CC(CC)NC(=O)OCC1C2C=CC=CC=2C2=CC=CC=C12)N1CCCC[C@H]1CC(=O)O

Computed Properties

• Exact Mass: 464.23112213g/mol
• Monoisotopic Mass: 464.23112213g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 34
• Rotatable Bond Count: 9
• Complexity: 706
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.9
• Topological Polar Surface Area: 95.9Ų

Additional information on 2-(2S)-1-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)pentanoylpiperidin-2-ylacetic acid

Research Brief on 2-(2S)-1-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)pentanoylpiperidin-2-ylacetic acid (CAS: 2171352-07-9)

Recent advancements in the field of chemical biology and medicinal chemistry have highlighted the significance of peptide-based therapeutics and their derivatives. Among these, the compound 2-(2S)-1-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)pentanoylpiperidin-2-ylacetic acid (CAS: 2171352-07-9) has emerged as a promising candidate for further investigation. This research brief aims to provide an overview of the latest findings related to this compound, focusing on its synthesis, biological activity, and potential applications in drug development.

The compound, which features a piperidine core and a fluorenylmethoxycarbonyl (Fmoc) protecting group, has been studied primarily for its role in peptide synthesis and as a building block for more complex molecules. Recent studies have demonstrated its utility in solid-phase peptide synthesis (SPPS), where the Fmoc group serves as a temporary protecting group for the amino functionality. The presence of the piperidine moiety also suggests potential interactions with biological targets, particularly in the central nervous system (CNS).

One of the key findings from recent research is the compound's stability under various reaction conditions, making it a reliable intermediate in the synthesis of peptide-based drugs. Additionally, its structural features have been explored for their potential to enhance the bioavailability and metabolic stability of peptide therapeutics. Researchers have also investigated its role in the development of protease inhibitors, given its ability to mimic natural peptide substrates.

In vitro studies have shown that 2-(2S)-1-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)pentanoylpiperidin-2-ylacetic acid exhibits moderate binding affinity to certain G-protein-coupled receptors (GPCRs), which are critical targets in the treatment of various diseases, including neurological disorders and cancer. However, further optimization of its pharmacokinetic properties is required to improve its therapeutic potential.

In conclusion, the compound 2-(2S)-1-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)pentanoylpiperidin-2-ylacetic acid represents a valuable tool in peptide chemistry and drug discovery. Its unique structural features and biological activity warrant continued investigation, particularly in the context of developing novel therapeutics for CNS disorders and other diseases. Future research should focus on optimizing its pharmacological profile and exploring its potential in combination therapies.